Cas no 2411229-97-3 (Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate
• CAS No: 2411229-97-3
• MF: C₁₄H₂₃ClN₂O₃
• MW: 302.797023057938
• CID: 5355354
• Update Time: 2025-08-05

Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3766271927
• tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate
• Tert-butyl 2-[1-[(2-chloroacetyl)amino]cyclopropyl]pyrrolidine-1-carboxylate
• Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H23ClN2O3/c1-13(2,3)20-12(19)17-8-4-5-10(17)14(6-7-14)16-11(18)9-15/h10H,4-9H2,1-3H3,(H,16,18)
• InChI Key： DHCOVYPCUXJWEX-UHFFFAOYSA-N
• SMILES： ClCC(NC1(C2CCCN2C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate

Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate (CAS No. 2411229-97-3) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a cyclopropyl group and a tert-butyl ester moiety. The presence of the chloroacetamido group further enhances its functional versatility, making it an intriguing subject for research in medicinal chemistry and synthetic organic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design due to their unique electronic properties and potential for bioisosteric replacements. The tert-butyl ester group in this compound not only contributes to its stability but also serves as a useful protecting group during synthetic processes. The integration of these structural elements makes Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate a valuable intermediate in the synthesis of bioactive molecules.

One of the most promising applications of this compound lies in its potential as a precursor for peptide synthesis. The chloroacetamido group can act as a reactive site for coupling reactions, enabling the construction of complex peptide frameworks. Additionally, the cyclopropyl group introduces strain and rigidity into the molecule, which can be exploited to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in asymmetric synthesis have also made it possible to prepare enantiomerically pure derivatives of this compound. The ability to control stereochemistry is crucial in drug development, as it directly impacts the efficacy and safety profiles of therapeutic agents. Researchers have employed various chiral auxiliary strategies to achieve high enantioselectivity during the synthesis of Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate, paving the way for its use in chiral resolution studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. Key steps include alkylation, acylation, and esterification reactions, with careful optimization required at each stage to ensure high yields and purity. The use of microwave-assisted synthesis has been reported to significantly accelerate certain reaction steps, reducing overall production time while maintaining product quality.

In terms of biological activity, Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate has shown promise as an inhibitor of enzymes involved in inflammatory pathways. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of novel therapeutics targeting conditions such as arthritis or neuropathic pain.

Environmental considerations are also critical when evaluating compounds like this one. Researchers have conducted ecotoxicological assessments to determine its potential impact on aquatic ecosystems. Results indicate that while the compound exhibits moderate toxicity to certain aquatic organisms, its environmental persistence is relatively low due to rapid biodegradation under aerobic conditions.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate to enhance scalability and reduce costs. Additionally, efforts are being made to explore its utility in other therapeutic areas, such as oncology and infectious diseases, where small molecule inhibitors play a pivotal role.

In conclusion, Tert-butyl 2-[1-(2-chloroacetamido)cyclopropyl]pyrrolidine-1-carboxylate (CAS No. 2411229-97-3) stands out as a versatile and intriguing compound with broad applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for advancing chemical research and drug discovery.